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Compound of Interest

Compound Name: N, 3-diethylaniline

Cat. No.: B12447655

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Published experimental data specifically detailing the synthesis and reactions of
N,3-diethylaniline is scarce. The following protocols and application notes are based on
established general methodologies for the alkylation of aniline derivatives and the known
applications of its isomers, such as N,N-diethylaniline. These should be regarded as starting
points for research and development, and optimization will be required.

Introduction

N,3-diethylaniline is an aromatic organic compound, a derivative of aniline with ethyl groups
attached to the nitrogen atom and at the meta position of the benzene ring. Like other
substituted anilines, it holds potential as a chemical intermediate in the synthesis of dyes,
pharmaceuticals, and other specialty organic chemicals. Its structural isomer, N,N-
diethylaniline, is a widely used intermediate, suggesting that N,3-diethylaniline could serve as
a valuable building block for creating novel molecules with unique properties.[1][2] This
document provides a proposed experimental protocol for its synthesis and outlines its potential
applications based on analogous compounds.

Physicochemical Properties of N,3-diethylaniline

The following table summarizes the computed physicochemical properties of N,3-
diethylaniline.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12447655?utm_src=pdf-interest
https://www.benchchem.com/product/b12447655?utm_src=pdf-body
https://www.benchchem.com/product/b12447655?utm_src=pdf-body
https://www.benchchem.com/product/b12447655?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Diethylaniline
https://www.nbinno.com/article/dye-intermediates/applications-n-n-diethylaniline-cas-91-66-7-dyes-pharmaceuticals-lw
https://www.benchchem.com/product/b12447655?utm_src=pdf-body
https://www.benchchem.com/product/b12447655?utm_src=pdf-body
https://www.benchchem.com/product/b12447655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12447655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value

Molecular Formula C1oH1sN
Molecular Weight 149.23 g/mol
IUPAC Name N,3-diethylaniline
CAS Number 101415-17-2
XLogP3 3.1

Hydrogen Bond Donors 1

Hydrogen Bond Acceptors 1

Rotatable Bond Count 3

Source: PubChem CID 10866510[3]

Proposed Synthesis of N,3-diethylaniline

The most direct proposed synthesis of N,3-diethylaniline is the selective N-ethylation of m-
ethylaniline. This can be achieved through various methods, including reductive amination with
acetaldehyde or direct alkylation with an ethylating agent. The following protocol is a
representative method for reductive N-alkylation.
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Synthesis of N,3-diethylaniline
m-ethylaniline Acetaldehyde

Reaction Mixture in Solvent
(e.g., Ethanol or Isopropanol)

'

[Stirring at Room Temperature]

'

[Reaction Monitoring (TLC)]

Catalyst (e.g., Pd/C)
Hydrogen Source (e.g., H2 or Ammonium Formate)

Catalyst Filtration

[Solvent Evaporationj
[Purification (Column Chromatography)j
[N,3-diethylaniline]
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Azo Dye Synthesis Pathway
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Coupling Reaction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for N,3-diethylaniline
as a Chemical Intermediate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12447655#experimental-protocol-for-using-n-3-
diethylaniline-as-a-chemical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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